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Compound of Interest

Compound Name: ML344

cat. No.: B15563217

Technical Support Center: ML344

This technical support center provides essential information for researchers, scientists, and
drug development professionals working with the small molecule probe ML344. Here you will
find guidance on best practices for handling and storage, along with troubleshooting advice and
frequently asked questions (FAQSs) to support your experiments.

Frequently Asked Questions (FAQS)

Q1: What is ML344?

Al: ML344 is a small molecule probe developed by the NIH Molecular Libraries Program. Its
PubChem CID is 4727493. It is important to distinguish ML344 from ME-344, which is a
different compound that acts as an mTOR1/2 kinase inhibitor.

Q2: What is the primary application of ML344?

A2: ML344 has been identified as a novel and selective antagonist for the PAR4 receptor. It is a
valuable tool for in vitro studies of thrombosis and hemostasis.[1]

Q3: Where can | find the Safety Data Sheet (SDS) for ML3447

A3: A comprehensive, specific Safety Data Sheet (SDS) for ML344 is not readily available in
public databases. However, general safety precautions for handling similar chemical
compounds should be followed. This includes wearing appropriate personal protective
equipment (PPE) such as gloves, and eye protection, and working in a well-ventilated area. For

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b15563217?utm_src=pdf-interest
https://www.benchchem.com/product/b15563217?utm_src=pdf-body
https://www.benchchem.com/product/b15563217?utm_src=pdf-body
https://www.benchchem.com/product/b15563217?utm_src=pdf-body
https://www.benchchem.com/product/b15563217?utm_src=pdf-body
https://www.benchchem.com/product/b15563217?utm_src=pdf-body
https://www.benchchem.com/product/b15563217?utm_src=pdf-body
https://www.ncbi.nlm.nih.gov/books/NBK280043/
https://www.benchchem.com/product/b15563217?utm_src=pdf-body
https://www.benchchem.com/product/b15563217?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15563217?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

detailed safety information, it is recommended to contact the supplier from which you
purchased the compound.

Handling and Storage

Proper handling and storage of ML344 are critical to maintain its integrity and ensure
experimental reproducibility.

Storage:
o Temperature: Store ML344 in a cool, dark place.

o Container: Keep the compound in a tightly closed container to prevent contamination and
degradation.

 Inert Atmosphere: For long-term storage, consider storing under an inert atmosphere (e.g.,
argon or nitrogen) to minimize oxidation.

Handling:

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including gloves, lab
coat, and safety glasses, when handling ML344.

o Ventilation: Work in a well-ventilated area or a chemical fume hood to avoid inhalation of any
dust or vapors.

» Weighing: When weighing the solid compound, take care to minimize the generation of dust.

¢ Solution Preparation: Prepare solutions in a clean environment to avoid contamination.

Quantitative Data Summary: Chemical and Physical
Properties
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Property Value Reference
PubChem CID 4727493
Molecular Formula C13H19N5
Molecular Weight 245.32 g/mol
1-ethyl-N-(4-
IUPAC Name isopropylbenzyl)-1H-tetrazol-5-
amine

Experimental Protocols & Troubleshooting
Solubility and Solution Preparation

Q4: What are the recommended solvents for dissolving ML3447

A4: The solubility of ML344 in phosphate-buffered saline (PBS) at pH 7.4 with a final DMSO
concentration of 1% has been determined to be 3.3 + 0.5 pM.[1] For preparing stock solutions,
Dimethyl Sulfoxide (DMSO) is commonly used for similar small molecules. It is recommended
to first dissolve the compound in a small amount of DMSO and then dilute it with the aqueous
buffer or media to the desired final concentration.

Troubleshooting: Precipitation in Aqueous Solutions
e |Issue: The compound precipitates when diluted from a DMSO stock into an aqueous buffer.

o Possible Cause: The final concentration of ML344 exceeds its solubility limit in the aqueous
solution, or the percentage of DMSO is too low to maintain solubility.

e Solution:

o Ensure the final concentration of ML344 is below its solubility limit in the experimental
buffer.

o Maintain a low percentage of DMSO in the final solution (typically < 1%) to avoid solvent-
induced artifacts, but ensure it is sufficient to keep the compound dissolved.
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o Prepare fresh dilutions for each experiment.

In Vitro Assay Protocol: PAR4 Antagonism

This protocol provides a general workflow for assessing the antagonist activity of ML344 on the
PARA4 receptor in a cell-based assay.

Experimental Workflow
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Preparation

Culture PAR4-expressing Prepare ML344 stock Prepare assay buffer and
cells solution in DMSO agonist solution

Assay

Seed cells in
assay plate

24h
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Pre-incubate cells
with ML344

30 min

(Add PAR4 agonist

Measure cellular response
(e.g., calcium flux)

Data analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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